Cas no 133883-00-8 (L-Glutamic-2-13C Acid)

L-Glutamic-2-13C Acid is a stable isotope-labeled derivative of L-glutamic acid, where the carbon-2 position is enriched with the 13C isotope. This compound is primarily used as a tracer in metabolic studies, enabling precise tracking of glutamic acid pathways in biochemical and pharmacological research. The 13C labeling ensures minimal interference with natural metabolic processes while providing high detection sensitivity in mass spectrometry and NMR spectroscopy. Its high isotopic purity and chemical stability make it a reliable tool for investigating amino acid metabolism, neurotransmitter synthesis, and cellular energy pathways. Suitable for both in vitro and in vivo applications, it supports advanced research in biochemistry and medicine.

L-Glutamic-2-13C Acid structure

Product Name:L-Glutamic-2-13C Acid

CAS No:133883-00-8

MF:C₅H₉NO₄

MW:148.121916532516

CID:1058694

PubChem ID:16213329

Update Time:2025-10-16

L-Glutamic-2-13C Acid Chemical and Physical Properties

Names and Identifiers

- L-Glutamic-2-13C Acid
- [2-13C]-L-glutamic acid
- (2S)-2-Amino(213C)pentanedioic acid
- 133883-00-8
- L-Glutamic acid-2-13C, 99 atom % 13C
- SCHEMBL1332297
- Inchi： 1S/C5H9NO4/c6-3(5(9)10)1-2-4(7)8/h3H,1-2,6H2,(H,7,8)(H,9,10)/t3-/m0/s1/i3+1
- InChI Key： WHUUTDBJXJRKMK-CGEPYFIDSA-N
- SMILES： OC([13C@H](CCC(=O)O)N)=O

Computed Properties

Exact Mass: 148.05651260g/mol
Monoisotopic Mass: 148.05651260g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 145
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3.7
Topological Polar Surface Area: 101Å²

L-Glutamic-2-13C Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	G596964-10mg	L-Glutamic-2-13C Acid	133883-00-8	10mg	$8542.00	2023-05-18
TRC	G596964-50mg	L-Glutamic-2-13C Acid	133883-00-8	50mg	$11957.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-498915-10 mg	L-Glutamic-2-13C Acid,	133883-00-8	10mg	￥94,013.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-498915-10mg	L-Glutamic-2-13C Acid,	133883-00-8	10mg	￥94013.00	2023-09-05